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Available Chemical Information

The table below summarizes the basic identifying information I found for 7-Chloro-1-heptanol, which can

serve as a reference for your analysis [1] [2].

Property Value

CAS Number 55944-70-2 [2]

Molecular Formula C7H15ClO [2]

Molecular Weight 150.64 g/mol [2]

IUPAC Name 7-chloroheptan-1-ol [2]

SMILES C(CCCO)CCCCl [2]

InChI Key DPNLUCKAZIFDLB-UHFFFAOYSA-N [2]

Experimental Context from Related Research

Although direct data is unavailable, one research article demonstrates how GC-MS is applied in a similar

context, which can provide a methodological template [3].
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GC-MS in Antimicrobial Research: A study on the orchid Coelogyne suaveolens used GC-MS

analysis on an ethyl acetate fraction of the plant extract to identify bioactive compounds with
antibacterial properties [3]. The study highlighted several compounds, such as certain androstanone

and tetraconazole derivatives, as being responsible for the activity [3]. This shows a real-world
application of GC-MS for identifying active components in a complex mixture.

Suggested Path for Obtaining Data

Given the lack of direct information, here are practical steps you can take to gather the data needed for your

guide:

Consult Specialized Databases: Search in-depth scientific databases like SciFinder or Reaxys,

which often contain more granular analytical data than general web searches.
Review Broader Literature: Look for papers on the synthesis or application of 7-Chloro-1-heptanol.
The experimental section often details the characterization methods, including GC-MS conditions and
results.

Establish a Baseline with 1-Heptanol: Since data for 1-Heptanol is readily available from
authoritative sources like NIST [4], you could perform a comparative analysis by running your own

GC-MS analysis of 7-Chloro-1-heptanol and using the 1-Heptanol data as a baseline for comparison
of how the chlorine atom affects retention behavior.

GC-MS Analysis Workflow

To help conceptualize the experimental process for generating the data yourself, here is a generalized

workflow for a GC-MS analysis, from sample preparation to data interpretation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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